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Abstract
Aminopyrifen is a novel fungicide distinguished by its unique 2-aminonicotinate chemical

structure and a distinct mode of action.[1][2][3] Identified by the CAS number 1531626-08-0,

this compound has demonstrated significant efficacy against a broad spectrum of plant

pathogenic fungi, particularly Ascomycetes and their related anamorphic fungi.[2][3][4] Its

primary mechanism of action involves the inhibition of the GWT-1 protein, a critical enzyme in

the glycosylphosphatidylinositol (GPI)-anchor biosynthesis pathway in fungi.[1][4][5][6][7][8][9]

This disruption of GPI-anchor synthesis interferes with the integrity of the fungal cell wall,

leading to potent antifungal effects.[4][9] This technical guide provides an in-depth overview of

Aminopyrifen, including its physicochemical properties, biological activity, mechanism of

action, and relevant experimental protocols.

Chemical and Physical Properties
Aminopyrifen, with the IUPAC name (4-phenoxyphenyl)methyl 2-amino-6-methylpyridine-3-

carboxylate, possesses the molecular formula C20H18N2O3.[9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b605478?utm_src=pdf-interest
https://www.benchchem.com/product/b605478?utm_src=pdf-body
https://www.invivochem.com/aminopyrifen.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175217/
https://pubmed.ncbi.nlm.nih.gov/34135681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175217/
https://pubmed.ncbi.nlm.nih.gov/34135681/
https://www.chemicalbook.com/article/aminopyrifen-biological-activity-and-synthesis-method.htm
https://www.invivochem.com/aminopyrifen.html
https://www.chemicalbook.com/article/aminopyrifen-biological-activity-and-synthesis-method.htm
https://www.medkoo.com/products/35037
https://www.researchgate.net/publication/331269809_A_novel_fungicide_aminopyrifen_inhibits_GWT-1_protein_in_glycosylphosphatidylinositol-anchor_biosynthesis_in_Neurospora_crassa
https://www.bioscience.co.uk/product~1560146
https://www.targetmol.com/compound/aminopyrifen
https://www.smolecule.com/products/s518632
https://www.chemicalbook.com/article/aminopyrifen-biological-activity-and-synthesis-method.htm
https://www.smolecule.com/products/s518632
https://www.benchchem.com/product/b605478?utm_src=pdf-body
https://www.benchchem.com/product/b605478?utm_src=pdf-body
https://www.smolecule.com/products/s518632
https://pubchem.ncbi.nlm.nih.gov/compound/Aminopyrifen
http://www.bcpcpesticidecompendium.org/aminopyrifen.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1531626-08-0 [1][5][7][9][10]

Molecular Formula C20H18N2O3 [5][7][9][10]

Molecular Weight 334.37 g/mol [5][7][9][10]

IUPAC Name

(4-phenoxyphenyl)methyl 2-

amino-6-methylpyridine-3-

carboxylate

[9][10][11]

Synonyms Aminopyrifen [ISO], AKD-5195 [1][4]

Appearance Not specified (assumed solid)

Solubility Soluble in DMSO [9]

InChI Key
PWWPULQZEAPTTB-

UHFFFAOYSA-N
[5][9][11]

SMILES Code
Cc1ccc(C(=O)OCc2ccc(Oc3cc

ccc3)cc2)c(N)n1
[5][9]

Biological Activity and Efficacy
Aminopyrifen exhibits potent fungicidal activity against a wide array of plant pathogenic fungi.

Its efficacy has been demonstrated in both in vitro and in planta studies.

Antifungal Spectrum
In vitro assays have shown that Aminopyrifen is highly effective against various Ascomycetes

and related anamorphic fungi, with EC50 values ranging from 0.0039 to 0.23 mg/L.[2][3][4] It

also shows high efficacy against the Basidiomycete Rhizoctonia solani AG-1 IA (EC50: 0.029

mg/L).[2][4] However, its activity is low against Sclerotium rolfsii (EC50: 5.9 mg/L) and it is

inactive against Oomycetes like Pythium aphanidermatum at 10 mg/L.[2][4]
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Fungal Species EC50 (mg/L) (in vitro)

Botrytis cinerea 0.0039 - 0.23

Colletotrichum acutatum 0.0039 - 0.23

Fusarium oxysporum f. sp. lycopersici 0.0039 - 0.23

Glomerella cingulata 0.0039 - 0.23

Monilinia fructicola 0.0039 - 0.23

Sclerotinia sclerotiorum 0.0039 - 0.23

Venturia inaequalis 0.0039 - 0.23

Verticillium dahliae 0.0039 - 0.23

Rhizoctonia solani AG-1 IA 0.029

In Planta Efficacy
In greenhouse trials, Aminopyrifen demonstrated greater than 90% control of rice blast

(Pyricularia oryzae) at concentrations of 50-100 ppm, which is comparable or superior to the

conventional fungicide boscalid.[5] It is also effective against cucumber gray mold and powdery

mildew.[2] Field trials have shown that Aminopyrifen at 150 mg/L effectively controls gray

mold and powdery mildew.[2][3]

Plant Disease Pathogen
EC50 (mg/L) (potted
plants)

Cucumber anthracnose Colletotrichum orbiculare 3.6

Rice blast Pyricularia oryzae 1.2

Cucumber powdery mildew Podosphaera xanthii 4.3 - 12

Wheat powdery mildew Blumeria graminis f. sp. tritici 4.3 - 12

Wheat rust Puccinia recondita 4.3 - 12

Lack of Cross-Resistance
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A significant advantage of Aminopyrifen is its lack of cross-resistance with existing classes of

fungicides. Studies have shown its high activity against strains of Botrytis cinerea that are

resistant to benzimidazoles (benomyl), N-phenylcarbamates (diethofencarb), dicarboximides

(procymidone), Quinone outside inhibitors (azoxystrobin), and succinate dehydrogenase

inhibitors (boscalid).[1][2][3] This indicates a unique mode of action, making it a valuable tool

for resistance management.[1][2][3][4]

Mechanism of Action
Aminopyrifen's fungicidal activity stems from its inhibition of the GWT-1 protein, an

acyltransferase involved in the biosynthesis of the glycosylphosphatidylinositol (GPI) precursor.

[1][4] GPI anchors are essential for attaching certain proteins to the cell surface, which are

crucial for maintaining the integrity of the fungal cell wall.[4][9] By inhibiting GWT-1,

Aminopyrifen disrupts this process, leading to abnormal mycelial growth and ultimately, fungal

cell death.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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